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Compound of Interest

Compound Name: Bay-091

Cat. No.: B15600810

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation, handling, and storage of a stock solution of Bay-091 using Dimethyl Sulfoxide
(DMSO).

Application Notes

1.1. Introduction to Bay-091

Bay-091 is a potent and highly selective, ATP-dependent inhibitor of phosphatidylinositol-5-
phosphate 4-kinase type-2 alpha (PIP4K2A). It is a valuable chemical probe for studying the
signaling pathways involving PIP4K2A and its role in various pathophysiological conditions[1]
[2]. The compound is intended for laboratory research use only.

1.2. Mechanism of Action

PIP4K2A is a lipid kinase that catalyzes the conversion of phosphatidylinositol-5-phosphate
(P15P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2)[2]. This process is a key step in
phosphoinositide signaling pathways that regulate cell proliferation, differentiation, and
motility[3]. Bay-091 selectively inhibits PIP4K2A, thereby blocking the production of PI(4,5)P2
from PISP[4].
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Caption: Bay-091 inhibits the PIP4K2A-mediated conversion of PI5P to PI(4,5)P2.

Data Presentation

The following table summarizes the key quantitative data for Bay-091.

Property Value Reference
Molecular Weight 440.48 g/mol
Formula C26H21FN4O2
CAS Number 2922280-34-8 [4]
Purity >98% (HPLC)
Appearance Light yellow to light brown solid  [4]
Soluble up to 125 mg/mL
Solubility Soluble up to 50 mM in DMSO  (283.79 mM) in newly opened

with gentle warming.

DMSO, may require ultrasonic

treatment.[4]

Powder Storage

Store at -20°C forup to 3
years or at 4°C for up to 2

years.[4]

[4]

Stock Solution Storage

Store in aliquots at -80°C for
up to 6 months or at -20°C for
up to 1 month.[4][5]

Avoid repeated freeze-thaw
cycles.[4][5]
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Experimental Protocol: Preparing a 10 mM Bay-091
Stock Solution

3.1. Objective

To prepare a 10 mM stock solution of Bay-091 in high-purity DMSO for use in downstream
experiments.

3.2. Materials

Bay-091 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSQ), biotechnology grade
o Calibrated analytical balance

» Sterile, amber, or light-protected microcentrifuge tubes (e.g., 1.5 mL)

o Sterile pipette tips

o Vortex mixer

o Water bath or sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.3. Experimental Workflow
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Caption: Workflow for the preparation of Bay-091 stock solution.

3.4. Step-by-Step Procedure

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15600810?utm_src=pdf-body-img
https://www.benchchem.com/product/b15600810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Calculate the Required Mass:

o Use the following formula to calculate the mass of Bay-091 required to make a 10 mM
stock solution.

» Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (
g/mol ) / 1000

o Example for 1 mL of 10 mM stock:
» Mass (mg) =10 mM x 1 mL x 440.48 g/mol / 1000 = 4.405 mg
» Weigh the Compound:

o On a calibrated analytical balance, carefully weigh the calculated mass of Bay-091
powder into a sterile, light-protected microcentrifuge tube.

e Dissolve the Compound:

o Add the calculated volume of high-purity DMSO to the tube containing the Bay-091
powder.

o Close the tube tightly and vortex for 1-2 minutes until the solid is completely dissolved.[6]

o If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief
sonication may be required.[4][6] Always check for compound stability under these
conditions if possible. It is noted that hygroscopic DMSO can significantly impact solubility,
so using newly opened DMSO is recommended.[4]

 Aliquot and Store:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use working volumes (e.g., 20 pL) in sterile, clearly labeled, light-protected
microcentrifuge tubes.[5][6]

o Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and
date of preparation.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[4][5]

3.5. Dilution for Cell-Based Assays

* When preparing working solutions for cell-based assays, perform serial dilutions of the
DMSO stock in your aqueous buffer or culture medium.[7]

e Itis crucial to keep the final concentration of DMSO in the assay below 0.5% (v/v), as higher
concentrations can be toxic to cells.[8][9] Always include a vehicle control (medium with the
same final DMSO concentration) in your experiments.[8]

3.6. Safety Precautions

e Always handle Bay-091 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for Bay-091 and DMSO for complete safety and
handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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